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For Researchers, Scientists, and Drug Development Professionals

Olefin metathesis has emerged as a powerful and versatile tool in modern organic synthesis,

enabling the formation of carbon-carbon double bonds with remarkable efficiency. Central to

this transformation are the catalysts that mediate the reaction. Among the most prominent are

the ruthenium-based Grubbs catalysts and the molybdenum- or tungsten-based Schrock

catalysts. This guide provides an objective comparison of the second-generation Grubbs

catalyst (Grubbs II) and Schrock catalysts, supported by experimental data, to aid researchers

in selecting the optimal catalyst for their specific applications.

At a Glance: Grubbs II vs. Schrock Catalysts

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8389790?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8389790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Grubbs II Catalyst Schrock Catalyst

Metal Center Ruthenium (Ru)
Molybdenum (Mo) or Tungsten

(W)

General Reactivity High Very High

Functional Group Tolerance Excellent Moderate to Low

Air & Moisture Stability High
Low (requires inert

atmosphere)

Substrate Scope
Broad, excels with less

hindered olefins

Effective for sterically

demanding substrates

Primary Application

General olefin metathesis,

including ring-closing (RCM),

cross-metathesis (CM), and

ring-opening metathesis

polymerization (ROMP).[1][2]

[3]

Highly active for a range of

metathesis reactions,

particularly for challenging

substrates.[1][4][5]

Performance Data
Direct quantitative comparison of Grubbs II and Schrock catalysts under identical conditions in

a single study is challenging to find in the literature, as reaction conditions are often optimized

for each catalyst. However, data from various studies can provide insights into their relative

performance.

Table 1: Performance in Ring-Closing Metathesis (RCM)
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Substr
ate

Cataly
st

Cataly
st
Loadin
g
(mol%)

Solven
t

Tempe
rature
(°C)

Time
(h)

Yield
(%)

Turnov
er
Numbe
r
(TON)

Refere
nce

Diethyl

diallylm

alonate

Grubbs

II
5 CH₂Cl₂

Room

Temp
1 >95 ~19 [6]

Diethyl

diallylm

alonate

Grubbs

II
0.05 Toluene 80 0.5 >98 ~1960 [7]

(Z)-1,11

-

dicetho

xyunde

c-5-ene

Schrock

(Mo-

based)

10 Toluene 120 8 84 8.4 [8]

Note: Turnover Number (TON) is calculated as (moles of product) / (moles of catalyst). Higher

TONs indicate greater catalyst efficiency. The data presented is from different studies and

should be interpreted with consideration of the varying reaction conditions.

Catalytic Cycles
The generally accepted mechanism for olefin metathesis is the Chauvin mechanism, which

involves a metal-alkylidene intermediate reacting with an olefin to form a metallacyclobutane

intermediate.[2][9] This intermediate then undergoes a retro [2+2] cycloaddition to yield a new

olefin and a new metal-alkylidene, propagating the catalytic cycle.
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Caption: Catalytic cycle of a Grubbs II catalyst in olefin metathesis.
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Caption: Catalytic cycle of a Schrock catalyst in olefin metathesis.

Experimental Protocols
Ring-Closing Metathesis (RCM) with Grubbs II Catalyst
Objective: To synthesize diethyl cyclopent-3-ene-1,1-dicarboxylate from diethyl diallylmalonate.

Materials:

Grubbs Second-Generation Catalyst

Diethyl diallylmalonate

Anhydrous dichloromethane (CH₂Cl₂)

Inert gas (Argon or Nitrogen)

Standard Schlenk line glassware

Procedure:

In a flame-dried Schlenk flask under an inert atmosphere, dissolve the Grubbs II catalyst (5

mol%) in anhydrous CH₂Cl₂.

Add diethyl diallylmalonate to the catalyst solution via syringe.

Stir the reaction mixture at room temperature for 1 hour.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction can be quenched by adding a few drops of ethyl vinyl ether.

The solvent is removed under reduced pressure, and the crude product is purified by flash

column chromatography on silica gel.

Ring-Closing Metathesis (RCM) with Schrock Catalyst
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Objective: To synthesize a macrocyclic lactone from a diene precursor.

Materials:

Schrock Catalyst (e.g., Mo(NAr)(CHCMe₂Ph)(OR)₂)

Diene substrate

Anhydrous toluene

Inert atmosphere glovebox

Standard Schlenk line glassware

Procedure:

All manipulations of the Schrock catalyst must be performed in an inert atmosphere glovebox

due to its high sensitivity to air and moisture.

In the glovebox, weigh the Schrock catalyst (10 mol%) into a Schlenk flask.

Add anhydrous toluene to dissolve the catalyst.

Add the diene substrate to the catalyst solution.

Seal the flask, remove it from the glovebox, and connect it to a Schlenk line.

Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) and stir for the

specified time (e.g., 8 hours).[8]

Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS).

Upon completion, cool the reaction to room temperature and quench by opening to air.

The solvent is removed in vacuo, and the product is purified by an appropriate method, such

as distillation or chromatography.[8]
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A typical workflow for an olefin metathesis reaction is outlined below.
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Caption: General workflow for an olefin metathesis experiment.

Conclusion
The choice between Grubbs II and Schrock catalysts is highly dependent on the specific

requirements of the desired transformation.

Grubbs II catalysts are the preferred choice for a wide range of applications due to their

excellent functional group tolerance and stability in the presence of air and moisture, which

simplifies the experimental setup.[4] They are particularly well-suited for standard ring-closing

and cross-metathesis reactions.

Schrock catalysts, on the other hand, offer unparalleled reactivity, making them the catalyst of

choice for challenging substrates, such as those that are sterically hindered or electron-

deficient.[1][4] Their high activity can lead to faster reaction times and higher turnover numbers

in specific cases. However, their sensitivity to air and moisture necessitates the use of stringent

inert atmosphere techniques, such as a glovebox.[8]

For drug development and complex molecule synthesis where a variety of functional groups

are present, the robustness of the Grubbs II catalyst is often advantageous. For applications

demanding the highest possible reactivity and where the substrate is less sensitive, the

Schrock catalyst may provide superior results. Ultimately, the selection of the catalyst should

be based on a careful consideration of the substrate's nature, the desired reaction outcome,

and the available experimental infrastructure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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